Cas no 1004304-12-4 (Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate
• CAS No: 1004304-12-4
• MF: C₁₆H₂₄FN₃O₂
• MW: 309.379067420959
• CID: 4788456
• Update Time: 2025-10-30

Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate
• tert-butyl 4-(2-amino-3-fluoroanilino)piperidine-1-carboxylate
• Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate

• Inchi： 1S/C16H24FN3O2/c1-16(2,3)22-15(21)20-9-7-11(8-10-20)19-13-6-4-5-12(17)14(13)18/h4-6,11,19H,7-10,18H2,1-3H3
• InChI Key： TXSTZSAIPQLNTF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)NC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 2.8
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 435.2±45.0 °C at 760 mmHg
• Flash Point: 217.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate (CAS No. 1004304-12-4)

Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate, a compound with the CAS number 1004304-12-4, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential in modulating various biological pathways, making it a subject of intense study in medicinal chemistry.

The molecular structure of Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate features a piperidine core, which is a common scaffold in many bioactive molecules. The presence of a tert-butyl group at the 1-position and amino groups at the 4- and 2-position of the phenyl ring attached to the piperidine ring enhances its solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets. Studies have shown that Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate exhibits promising binding affinities with enzymes and receptors involved in neurological disorders. This has opened up new avenues for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

In addition to its potential applications in neurology, this compound has also been explored for its antimicrobial properties. The fluorine atom in the phenyl ring is known to enhance the metabolic stability and binding affinity of molecules, making them more effective against bacterial and fungal pathogens. Preliminary studies have indicated that Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate demonstrates significant activity against a range of resistant strains, offering a new hope for combating multidrug-resistant infections.

The synthesis of Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been instrumental in optimizing these reactions. Researchers have also explored biocatalytic methods to improve the sustainability of the synthesis process, reducing the environmental impact associated with traditional chemical manufacturing.

One of the most intriguing aspects of this compound is its potential role as a prodrug. Prodrugs are pharmacologically inactive compounds that are converted into active drugs inside the body. The structure of Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate suggests that it could be designed to release its active form in specific tissues or under certain physiological conditions, thereby increasing its therapeutic efficacy and reducing side effects.

The development of novel drug candidates often involves rigorous testing in preclinical models to evaluate their safety and efficacy. Animal studies have provided valuable insights into the pharmacokinetic properties of Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate, revealing that it is well-tolerated at various doses. These findings have laid the groundwork for conducting human clinical trials, which are essential for determining its therapeutic potential.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms can significantly influence the biological activity of molecules. In the case of Tert-Butyl 4-(2-amino-3-fluorophenylamino)piperidine-1-carboxylate, the fluorine atom at the 3-position of the phenyl ring enhances its interaction with biological targets, leading to improved pharmacological effects.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested. The flexibility of its molecular structure allows for modifications that can fine-tune its biological activity, making it a versatile tool for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these developments and bring new treatments to patients in need.

In conclusion, Tert-butyl 4-(2-amino-3-fluorophenylamino)piperidine-l-carboxylic acid (CAS No. 100430412) represents a promising candidate for therapeutic intervention in various diseases. Its unique structure, combined with its favorable pharmacological properties, makes it an attractive molecule for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in shaping the future of medicine.